Cas no 847795-89-5 ((3-Hydroxytricyclo3.3.1.13,7dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester)

• Product Name: (3-Hydroxytricyclo3.3.1.13,7dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester
• CAS No: 847795-89-5
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5729745
• PubChem ID: 59134555
• Update Time: 2025-07-28

(3-Hydroxytricyclo3.3.1.13,7dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-hydroxyadamantan-1-yl)carbamate
• tert-Butyl (3-hydroxy-1-adamantyl)carbamate
• tert-butyl N-(3-hydroxyadamantan-1-yl)carbamate
• EN300-1590186
• 847795-89-5
• tert-butyl(3-hydroxy-1-adamantyl)carbamate
• SCHEMBL13287421
• AFKHMILYNDSAGD-UHFFFAOYSA-N
• (3-Hydroxytricyclo3.3.1.13,7dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C15H25NO3/c1-13(2,3)19-12(17)16-14-5-10-4-11(6-14)8-15(18,7-10)9-14/h10-11,18H,4-9H2,1-3H3,(H,16,17)
• InChI Key： AFKHMILYNDSAGD-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)CC(C3)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on (3-Hydroxytricyclo3.3.1.13,7dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester

Comprehensive Overview of (3-Hydroxytricyclo[3.3.1.1^3,7]dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester (CAS No. 847795-89-5)

The compound (3-Hydroxytricyclo[3.3.1.1^3,7]dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester, identified by its CAS No. 847795-89-5, is a specialized organic molecule with a unique tricyclic structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. Its molecular framework, featuring a hydroxyl group and a carbamic acid tert-butyl ester, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for bioactive compounds, given its structural rigidity and functional group compatibility.

In recent years, the demand for high-purity intermediates like (3-Hydroxytricyclo[3.3.1.1^3,7]dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester has surged, driven by advancements in medicinal chemistry and bioconjugation. The compound's stability and reactivity under mild conditions make it ideal for peptide synthesis and proteomics research. Additionally, its potential use in targeted drug delivery systems has sparked interest among biotech companies exploring novel therapeutic approaches. With the rise of personalized medicine, such intermediates are critical for developing tailored treatments.

The synthesis of CAS No. 847795-89-5 typically involves multi-step organic reactions, including esterification and protection-deprotection strategies. Its tert-butyl ester group provides excellent stability during synthetic transformations, while the hydroxyl group offers a handle for further functionalization. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and structural integrity. These qualities align with the growing emphasis on quality control in pharmaceutical manufacturing, where impurities can significantly impact drug efficacy and safety.

Beyond pharmaceuticals, (3-Hydroxytricyclo[3.3.1.1^3,7]dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester has potential applications in material science. Its rigid tricyclic core could contribute to the development of high-performance polymers or nanomaterials with unique mechanical properties. Researchers are also investigating its use in catalysis, where its structure might serve as a ligand for metal complexes. These diverse applications highlight the compound's versatility and underscore its importance in interdisciplinary research.

From an environmental perspective, the biodegradability and ecological impact of CAS No. 847795-89-5 are subjects of ongoing study. As sustainability becomes a priority in chemical industries, understanding the green chemistry aspects of such compounds is crucial. Innovations in solvent-free synthesis and catalytic methods could further enhance the compound's appeal by reducing its environmental footprint. This aligns with global trends toward eco-friendly manufacturing and circular economy principles.

In summary, (3-Hydroxytricyclo[3.3.1.1^3,7]dec-1-yl)carbamic Acid 1,1-Dimethylethyl Ester represents a valuable tool for researchers across multiple disciplines. Its combination of structural features, synthetic utility, and potential applications positions it as a compound of enduring interest. As scientific inquiry continues to evolve, this molecule will likely play a pivotal role in addressing challenges in healthcare, advanced materials, and sustainable chemistry.